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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911 Get Quote

Technical Data Sheet: D-2-Aminohexanoic acid-
d9
This document provides core technical specifications for the deuterated analog of D-2-

Aminohexanoic acid, D-2-Aminohexanoic acid-d9. The inclusion of nine deuterium atoms

makes this compound a valuable tool in metabolic research and pharmacokinetic studies, often

used as an internal standard for mass spectrometry applications.

Physicochemical Properties
The fundamental molecular characteristics of D-2-Aminohexanoic acid-d9 are summarized

below. These properties are identical for the D-, L-, and DL-stereoisomers.

Property Value

Molecular Formula C₆H₄D₉NO₂[1][2]

Molecular Weight 140.23 g/mol [1][2][3]

Systematic Name (2R)-2-Aminohexanoic-3,3,4,4,5,5,6,6,6-d9 acid

Common Synonym D-Norleucine-d9

D-2-Aminohexanoic acid-d9 is the isotopically labeled form of D-2-Aminohexanoic acid (also

known as D-norleucine). In this molecule, nine hydrogen atoms on the hexanoic acid backbone
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have been substituted with deuterium.[3] This substitution results in a significant increase in

molecular mass compared to the non-deuterated form (C₆H₁₃NO₂, MW 131.17 g/mol ), which is

crucial for its use in tracer studies.[3]

Note on Experimental Protocols and Visualizations: The determination of molecular weight and

formula for a specific compound like D-2-Aminohexanoic acid-d9 is typically achieved through

standard analytical techniques such as mass spectrometry and nuclear magnetic resonance

(NMR) spectroscopy. As these are routine characterization methods, detailed experimental

protocols are not provided here. Signaling pathways are not applicable to the physicochemical

properties of a single small molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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